Cas no 2227890-06-2 (N-ethyl-5-phenylpiperidine-3-carboxamide)

• Product Name: N-ethyl-5-phenylpiperidine-3-carboxamide
• CAS No: 2227890-06-2
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 5570406
• PubChem ID: 165592618
• Update Time: 2025-06-10

N-ethyl-5-phenylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-1653142
• 2227890-06-2
• N-ethyl-5-phenylpiperidine-3-carboxamide

• Inchi： 1S/C14H20N2O/c1-2-16-14(17)13-8-12(9-15-10-13)11-6-4-3-5-7-11/h3-7,12-13,15H,2,8-10H2,1H3,(H,16,17)/t12-,13+/m1/s1
• InChI Key： DCIZMLNLAQREBQ-OLZOCXBDSA-N
• SMILES： O=C([C@@H]1CNC[C@H](C2C=CC=CC=2)C1)NCC

Computed Properties

• Exact Mass: 232.157563266g/mol
• Monoisotopic Mass: 232.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41.1Ų

Additional information on N-ethyl-5-phenylpiperidine-3-carboxamide

Comprehensive Analysis of N-ethyl-5-phenylpiperidine-3-carboxamide (CAS 2227890-06-2): Properties, Applications, and Research Insights

N-ethyl-5-phenylpiperidine-3-carboxamide (CAS 2227890-06-2) is a synthetic organic compound belonging to the piperidine carboxamide class. Its molecular structure features a phenyl group attached to the fifth position of a piperidine ring, with an ethyl-substituted carboxamide at the third position. This unique configuration grants the compound distinct physicochemical properties, making it a subject of interest in pharmaceutical and material science research. The compound's CAS number 2227890-06-2 serves as a universal identifier in chemical databases, ensuring precise tracking across global research initiatives.

Recent advancements in piperidine derivatives have sparked renewed attention to N-ethyl-5-phenylpiperidine-3-carboxamide due to its potential bioactivity profile. Computational studies suggest the molecule's ability to interact with specific biological targets, particularly in neurological pathways. Researchers are investigating its structure-activity relationships (SAR) to optimize its pharmacological properties. The compound's logP value and hydrogen bonding capacity indicate favorable blood-brain barrier permeability, a characteristic highly sought after in CNS drug development.

The synthesis of CAS 2227890-06-2 typically involves multi-step organic reactions, including reductive amination and carboxamide formation. Current process optimization focuses on green chemistry principles, with particular emphasis on reducing solvent waste and improving atom economy. Analytical characterization through NMR spectroscopy, mass spectrometry, and HPLC purity analysis confirms the compound's structural integrity and quality parameters. These analytical methods are crucial for meeting the stringent requirements of pharmaceutical-grade materials.

From a commercial perspective, N-ethyl-5-phenylpiperidine-3-carboxamide serves as a valuable building block in medicinal chemistry. Its modular structure allows for diverse structural modifications, enabling the creation of compound libraries for high-throughput screening. The growing demand for small molecule therapeutics and targeted drug delivery systems has increased interest in this chemical scaffold. Several patent applications have emerged featuring derivatives of this core structure, particularly in areas addressing metabolic disorders and age-related cognitive decline.

Stability studies of CAS 2227890-06-2 under various environmental conditions reveal its robustness in solid form, with recommended storage at controlled room temperature. The compound demonstrates satisfactory solubility in common organic solvents, including DMSO and ethanol, while showing limited aqueous solubility. These properties guide formulation scientists in developing appropriate delivery systems for potential therapeutic applications. Recent investigations into its crystalline polymorphs may offer opportunities for intellectual property protection in pharmaceutical development.

The safety profile of N-ethyl-5-phenylpiperidine-3-carboxamide has been preliminarily assessed through in vitro assays, showing favorable cytotoxicity thresholds in standard cell lines. However, comprehensive toxicological evaluation remains ongoing as part of standard drug development protocols. Regulatory considerations for this compound fall under general chemical safety guidelines, with proper handling procedures recommended for laboratory use. Researchers emphasize the importance of structure-based drug design approaches when working with this chemical scaffold to maximize therapeutic potential while minimizing off-target effects.

Emerging applications of CAS 2227890-06-2 extend beyond pharmaceuticals into materials science. Its aromatic and amide functionalities make it a candidate for designing novel supramolecular architectures and functional polymers. Materials engineers are exploring its incorporation into specialty coatings and electronic materials, leveraging its thermal stability and potential for π-π stacking interactions. These interdisciplinary applications highlight the compound's versatility in advanced technological developments.

Market analysts project steady growth in demand for piperidine-based compounds, with N-ethyl-5-phenylpiperidine-3-carboxamide positioned as a key intermediate. The compound's commercial availability through specialty chemical suppliers facilitates research across academic and industrial laboratories. Current pricing trends reflect its status as a research-grade material, with cost variations based on purity specifications and order quantities. Supply chain considerations emphasize reliable sourcing from GMP-compliant manufacturers to ensure consistent quality for critical research applications.

Future research directions for CAS 2227890-06-2 include detailed pharmacokinetic studies and target identification efforts. The scientific community anticipates publications exploring its potential in addressing unmet medical needs, particularly in neurological conditions. Collaborative research initiatives are combining computational modeling with experimental validation to accelerate the development timeline for derivatives of this compound. As the field of precision medicine advances, structurally tunable molecules like N-ethyl-5-phenylpiperidine-3-carboxamide will likely play increasingly important roles in personalized therapeutic strategies.